Cas no 877648-56-1 (4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide)

• Product Name: 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide
• CAS No: 877648-56-1
• MF: C₂₂H₂₃BrFN₃O₃S
• MW: 508.403726816177
• CID: 5863234
• PubChem ID: 22584308
• Update Time: 2025-06-09

4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-N-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-
• AKOS002055796
• AKOS021722909
• 877648-56-1
• F2504-0600
• 4-bromo-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzene-1-sulfonamide
• 4-bromo-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzenesulfonamide
• MFCD06406800
• 4-bromo-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]benzenesulfonamide
• 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide

• Inchi： 1S/C22H23BrFN3O3S/c23-17-7-9-18(10-8-17)31(28,29)25-16-21(22-6-3-15-30-22)27-13-11-26(12-14-27)20-5-2-1-4-19(20)24/h1-10,15,21,25H,11-14,16H2
• InChI Key： VXBZGAAASMKVEQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(C3=CC=CC=C3F)CC2)C2=CC=CO2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 507.06275g/mol
• Monoisotopic Mass: 507.06275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 588.4±60.0 °C(Predicted)
• pka: 10.40±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide

Introduction to 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide, with the CAS number 877648-56-1, represents a fascinating compound in the realm of chemical biology. This intricate molecule has garnered significant attention due to its structural complexity and potential applications in pharmaceutical research. The presence of multiple functional groups, including a bromo substituent, a piperazine ring, and a furan moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure is characterized by a benzene ring sulfonated at the 1-position, linked to an ethyl chain that incorporates both a piperazine ring and a furan derivative. The 4-bromo group at the benzene ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the 2-fluorophenyl moiety introduces electronic properties that can influence the compound's interactions with biological targets. These features collectively contribute to its potential utility in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing piperazine and furan derivatives. Piperazine-based compounds are well-known for their role as pharmacophores in various therapeutic agents, including antipsychotics, antihistamines, and antiparasitic drugs. The incorporation of a furan ring further expands the structural diversity of these molecules, potentially enhancing their binding affinity and selectivity towards specific biological targets.

The synthesis of 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide involves multiple steps, each requiring precise control to ensure high yield and purity. The bromination of the benzene ring followed by sulfonation sets the stage for subsequent functionalization. The introduction of the piperazine-furan ethyl chain is a critical step that requires careful consideration of reaction conditions to avoid unwanted side products.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have significantly improved the accessibility of such scaffolds. These methods not only enhance efficiency but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on sustainable chemistry.

The biological activity of 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide has been explored in several preclinical studies. Initial findings suggest that it may exhibit promising interactions with certain enzymes and receptors relevant to neurological disorders. The combination of the piperazine and furan moieties is thought to modulate neurotransmitter systems, potentially leading to novel therapeutic interventions.

In particular, the fluorophenyl group has been shown to enhance binding affinity in various drug candidates. Fluoro-substituted aromatic rings are frequently employed in medicinal chemistry due to their ability to improve metabolic stability and binding interactions. The presence of this group in 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzene-1-sulfonamide suggests that it may possess enhanced pharmacokinetic properties compared to related compounds lacking this substitution.

The sulfonamide functional group is another key feature that contributes to the compound's potential biological activity. Sulfonamides are known for their diverse pharmacological effects, ranging from antimicrobial properties to inhibition of enzyme activity. In this context, the sulfonamide moiety in 4-bromo-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-y)ethyl}benzene could play a crucial role in modulating target interactions.

Ongoing research is focused on optimizing the synthesis and evaluating the biological profile of this compound. Computational modeling techniques are being employed to predict potential binding modes and interactions with biological targets. These studies aim to provide insights into how structural modifications can be made to enhance efficacy and reduce potential side effects.

The integration of computational methods with experimental approaches has revolutionized drug discovery in recent years. By leveraging both computational power and wet-lab experimentation, researchers can accelerate the identification and optimization of lead compounds like 4-bromo-N-{2--(furan--y)ethyl}benzene--sulfonamide (CAS no: 877648--56--1). This interdisciplinary approach not only saves time but also reduces costs associated with traditional drug development pipelines.

In conclusion, 4-bromo-N-{2--(fluropheny)piperazin--1--y--furanyl>ethyl}benzene-1-sulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As synthetic methodologies continue to advance, it is likely that more compounds like this will emerge as valuable tools for treating various diseases.